6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine

• Molecular Formula: C7H4BrIN2
• Molecular Weight: 322.93 g/mol
• IUPAC Name: 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C7H4BrIN2/c8-6-2-5-4(3-10-6)1-7(9)11-5/h1-3,11H
• InChI Key: JBHHCARBCGGWSF-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CN=C1Br)C=C(N2)I

Description

6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine is a useful research compound. Its molecular formula is C7H4BrIN2 and its molecular weight is 322.93 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthetic Methodologies for 6 Bromo 2 Iodo 1h Pyrrolo 3,2 C Pyridine and Analogues

Strategies for Constructing the Pyrrolo[3,2-c]pyridine Core

The synthesis of the pyrrolo[3,2-c]pyridine (6-azaindole) scaffold is a significant area of research in medicinal and materials chemistry. organic-chemistry.orgrsc.org This core is present in numerous biologically active molecules. rsc.orgenamine.net Methodologies for its construction are often inspired by classical indole (B1671886) syntheses, adapted for the electron-deficient nature of the pyridine (B92270) ring. acs.org Key strategies include palladium-catalyzed cross-coupling reactions and various cyclization techniques to form the fused pyrrole (B145914) ring. acs.orgresearchgate.net These approaches aim to provide efficient and scalable routes to a diverse range of substituted 6-azaindoles. rsc.orgrsc.org

Palladium-Mediated Coupling Reactions

Palladium-catalyzed reactions are powerful tools for forming the carbon-carbon and carbon-nitrogen bonds essential for constructing the 6-azaindole (B1212597) skeleton. researchgate.netnih.gov These methods often involve the sequential, site-selective functionalization of dihalopyridine precursors. organic-chemistry.orgresearchgate.net The versatility of palladium catalysis allows for the introduction of various substituents, making it a cornerstone in the synthesis of complex heterocyclic compounds like pyrrolo[2,3-d]pyrimidines and other azaindoles. osi.lvresearchgate.net

The Sonogashira reaction, a palladium-catalyzed cross-coupling between a terminal alkyne and an aryl or vinyl halide, is a highly effective method for building the 6-azaindole core. researchgate.netwikipedia.orglibretexts.org A common strategy involves a site-selective Sonogashira reaction on a dihalopyridine, followed by a subsequent C-N bond formation and cyclization to yield the pyrrolopyridine structure. organic-chemistry.orgresearchgate.net

For instance, the synthesis of 6-azaindoles can be achieved starting from 3,4-dibromopyridine. This precursor undergoes a selective Sonogashira coupling with various terminal alkynes. The resulting 3-bromo-4-(alkynyl)pyridine intermediate is then subjected to a palladium-catalyzed tandem C-N coupling and cyclization with amines to afford the desired 1,2-disubstituted 6-azaindoles in good yields. organic-chemistry.orgresearchgate.net This sequential, one-pot approach highlights the efficiency of using palladium catalysis for complex heterocycle synthesis. researchgate.net The reaction is typically carried out under mild conditions, which contributes to its wide applicability in synthesizing complex molecules and pharmaceuticals. wikipedia.orgacs.org

Starting Material	Alkyne Coupling Partner	Catalyst System (Coupling)	Subsequent Reagent	Catalyst System (Cyclization)	Product	Yield	Ref
3,4-Dibromopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂, CuI, Et₃N	Aniline	Pd₂(dba)₃, Xantphos, Cs₂CO₃	1-Phenyl-2-phenyl-1H-pyrrolo[3,2-c]pyridine	72%	researchgate.net
3,4-Dibromopyridine	1-Hexyne	Pd(PPh₃)₂Cl₂, CuI, Et₃N	4-Toluidine	Pd₂(dba)₃, Xantphos, Cs₂CO₃	2-Butyl-1-(p-tolyl)-1H-pyrrolo[3,2-c]pyridine	80%	organic-chemistry.orgresearchgate.net
3,4-Dibromopyridine	(Trimethylsilyl)acetylene	Pd(PPh₃)₂Cl₂, CuI, Et₃N	Benzylamine	Pd₂(dba)₃, Xantphos, Cs₂CO₃	1-Benzyl-2-(trimethylsilyl)-1H-pyrrolo[3,2-c]pyridine	65%	researchgate.net

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed reaction for forming carbon-carbon bonds between an organoboron compound and a halide or triflate. libretexts.org In the context of pyrrolopyridine synthesis, it is frequently used to introduce aryl or heteroaryl substituents onto the heterocyclic core. nih.gov

A notable application is the functionalization of a pre-formed 6-bromo-1H-pyrrolo[3,2-c]pyridine intermediate. This bromo-substituted azaindole can be coupled with various substituted phenylboronic acids to generate a library of 6-aryl-1H-pyrrolo[3,2-c]pyridine derivatives. nih.gov The reaction typically employs a palladium catalyst such as Pd(PPh₃)₄ with a base like potassium carbonate in a solvent mixture such as 1,4-dioxane (B91453) and water. nih.gov This method is tolerant of a wide range of functional groups on the boronic acid, allowing for significant molecular diversity. nih.gov The development of highly active palladium-phosphine catalysts has further expanded the scope of this reaction to include challenging substrates like aminopyridines without the need for protecting groups. organic-chemistry.org

Halide Substrate	Boronic Acid Partner	Catalyst	Base	Solvent	Product	Yield	Ref
6-Bromo-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	6-(4-Methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine	92%	nih.gov
6-Bromo-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine	3-Fluorophenylboronic acid	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	6-(3-Fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine	85%	nih.gov
6-Bromo-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine	2-Naphthylboronic acid	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	6-(Naphthalen-2-yl)-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine	88%	nih.gov
2-Chloropyrrole	Phenylboronic acid	Pd(PPh₃)₄	Cs₂CO₃	Dioxane/H₂O	2-Phenylpyrrole	92%	nih.gov

Cyclization Reactions to Form the Pyrrole Ring

The final ring-closing step to form the pyrrole portion of the azaindole is critical. Various cyclization strategies have been developed, ranging from base-mediated processes to classic named reactions adapted for the pyridine system. researchgate.netrsc.org

Another pathway involves the reaction of (E)-2-bromo-5-(2-(dimethylamino)vinyl)-4-nitropyridine-1-oxide with iron powder in acetic acid. This reductive cyclization process simultaneously reduces the nitro group and facilitates the closure of the pyrrole ring to form 6-bromo-1H-pyrrolo[3,2-c]pyridine. nih.gov

The Fischer indole synthesis is a classic method for preparing indoles from an arylhydrazine and an aldehyde or ketone under acidic conditions. acs.orgwikipedia.org While historically considered inefficient for the electron-deficient pyridine system, recent studies have shown it to be a very effective method for producing 4- and 6-azaindoles. acs.orgacs.orgnih.gov

The success of the aza-Fischer reaction often depends on the presence of an electron-donating group on the starting pyridylhydrazine, which facilitates the key organic-chemistry.orgorganic-chemistry.org-sigmatropic rearrangement step. acs.orgthieme-connect.com For example, reacting pyridylhydrazines that have an electron-donating group with various ketones or aldehydes under acidic conditions (e.g., using sulfuric acid) can lead to the corresponding 6-azaindoles in good yields. acs.orgthieme-connect.com This approach has proven to be a versatile and efficient route for the synthesis of these important heterocyclic scaffolds. acs.org

Pyridylhydrazine Precursor	Carbonyl Partner	Acid Catalyst	Product	Yield	Ref
6-Methoxypyridin-3-ylhydrazine	Cyclohexanone	H₂SO₄	7-Methoxy-1,2,3,4-tetrahydro-9H-pyrrolo[3,2-c]pyridine	75%	acs.org
2-Methoxypyridin-4-ylhydrazine	Cyclohexanone	H₂SO₄	5-Methoxy-1,2,3,4-tetrahydro-8H-pyrrolo[2,3-c]pyridine	82%	thieme-connect.com
6-Methoxypyridin-3-ylhydrazine	Valeraldehyde	H₂SO₄	7-Methoxy-3-propyl-1H-pyrrolo[3,2-c]pyridine	80%	acs.org

Domino Reactions and Cascade Cyclizations

A catalyst-free domino reaction has been developed for the synthesis of 3-substituted 4-oxo-4,5-dihydro-1H-pyrrolo[3,2-c]pyridine derivatives. proquest.comresearchgate.net This method involves the reaction of 4-aminopyridin-2(1H)-ones, arylglyoxal hydrates, and various 1,3-dicarbonyl compounds in water, yielding the desired products in a range of 76–94%. researchgate.net This approach is noted for its mild conditions and simple crystallization for product isolation. researchgate.net

Similarly, domino C–N coupling and hydroamination reactions are employed to create pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones, which are structurally related to the pyrrolo[3,2-c]pyridine core. beilstein-journals.orgnih.gov This process starts with a Sonogashira reaction followed by a one-pot cyclization involving anilines. beilstein-journals.orgnih.gov The efficiency of this domino reaction is highly dependent on the choice of ligand, with DPEphos and XPhos being notable examples, and is catalyzed by palladium acetate. beilstein-journals.org

Free-radical intramolecular cyclization presents another cascade approach, used to synthesize the pyrido[2,1-a]pyrrolo[3,4-c]isoquinoline skeleton from o-bromophenyl-substituted pyrrolylpyridinium salts. beilstein-journals.org This reaction, utilizing (TMS)3SiH/AIBN, demonstrates how control over chemoselectivity can be achieved by selecting specific halogens (bromo vs. iodo) on the starting material to direct the cyclization pathway. beilstein-journals.org

Table 1: Examples of Domino and Cascade Reactions in Pyrrolopyridine Synthesis

Reaction Type	Key Reactants	Catalyst/Reagents	Product Type	Reference
Domino Reaction	4-Aminopyridin-2(1H)-ones, Arylglyoxal hydrates, 1,3-Dicarbonyls	Catalyst-free (in water)	3-Substituted 4-oxo-4,5-dihydro-1H-pyrrolo[3,2-c]pyridines	proquest.com, researchgate.net, researchgate.net
Domino C-N Coupling/Hydroamination	Alkynylated uracils, Anilines	Pd(OAc)2, XPhos/DPEphos	Pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones	beilstein-journals.org, nih.gov
Free-Radical Cascade Cyclization	o-Bromophenyl-substituted pyrrolylpyridinium salts	(TMS)3SiH, AIBN	Pyrido[2,1-a]pyrrolo[3,4-c]isoquinolines	beilstein-journals.org

Regioselective Introduction of Halogen Substituents (Bromine and Iodine)

The biological activity and synthetic utility of pyrrolopyridines are heavily influenced by the position and nature of their substituents. Therefore, methods for the regioselective introduction of bromine and iodine are critical.

Selective Bromination Procedures

Selective bromination of the pyrrolopyridine scaffold can be challenging but is achievable with specific reagents. While direct bromination of pyrrole can lead to multiple products, more controlled methods have been developed for related heterocyclic systems. acs.org For instance, a novel and efficient method for the regioselective bromination of pyrrolo[1,2-a]quinoxalines uses tetrabutylammonium (B224687) tribromide (TBATB). nih.gov This reagent allows for the highly selective introduction of bromine at the C3 position, and under different conditions, can lead to C1, C3-dibrominated products in good yields. nih.gov The procedure involves stirring the substrate with TBATB in acetonitrile (B52724) at 80°C. nih.gov

The synthesis of 6-bromo-1H-pyrrolo[3,2-c]pyridine itself is a key step in the creation of more complex derivatives. nih.govsemanticscholar.org This intermediate is often prepared from a precursor that already contains the bromine atom, which is carried through several synthetic steps. nih.govsemanticscholar.org

Selective Iodination Procedures

Regioselective iodination is crucial for introducing an iodine atom that can later be used in cross-coupling reactions, such as the Suzuki reaction. A direct C-H iodination protocol for various nitrogen-containing heterocycles, including pyridines, has been developed using a radical-based mechanism. rsc.org This method can lead to C3 and C5 iodination on the pyridine ring. rsc.org

For related structures like pyrrolo[1,2-a]quinoxalines, a highly selective C3–H direct iodination has been achieved using tetrabutylammonium iodide (TBAI) or molecular iodine (I2). rsc.org The reaction's selectivity and conversion are significantly promoted by a catalytic amount of p-toluenesulfonic acid. rsc.org In the synthesis of specific inhibitors, an N-oxide of a 7-azaindole (B17877) is first brominated and then treated with N-iodosuccinimide (NIS) to yield a 4-bromo-3-iodoazaindole derivative, demonstrating a sequential halogenation strategy. mdpi.com

Table 2: Reagents for Regioselective Halogenation

Halogenation	Reagent	Target Position	Substrate Class	Reference
Bromination	Tetrabutylammonium tribromide (TBATB)	C3 or C1/C3	Pyrrolo[1,2-a]quinoxalines	nih.gov
Iodination	TBAI or I2 / p-toluenesulfonic acid	C3	Pyrrolo[1,2-a]quinoxalines	rsc.org
Iodination	N-Iodosuccinimide (NIS)	C3	4-Bromo-1H-pyrrolo[2,3-b]pyridine	mdpi.com
Iodination	Radical-based C-H iodination	C3 / C5	Pyridines	rsc.org

Precursor Compounds in the Synthesis of 6-Bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine Derivatives

The construction of the target molecule often relies on carefully chosen precursors that already contain some of the required structural features.

Utility of 4-Amino-2-bromo-5-iodopyridine Intermediates

While direct synthesis routes starting from 4-amino-2-bromo-5-iodopyridine to form the 1H-pyrrolo[3,2-c]pyridine ring system are not explicitly detailed in the provided context, the analogous compound, 2-amino-5-bromo-3-iodopyridine, is highlighted as a crucial pharmaceutical intermediate. sigmaaldrich.com Its synthesis starts from 2-aminopyridine, which undergoes bromination with N-Bromosuccinimide (NBS) followed by iodination. sigmaaldrich.com Halogenated aminopyridines are versatile precursors for building fused heterocyclic systems. The strategic placement of amino and halogen groups allows for cyclization reactions to form the pyrrole ring fused to the pyridine core.

Role of Pyridine-N-Oxides in Synthetic Routes

Pyridine-N-oxides are highly valuable precursors in the synthesis of substituted pyridines because the N-oxide group activates the pyridine ring for both electrophilic and nucleophilic substitution, particularly at the 2- and 4-positions. wikipedia.orgyoutube.com This enhanced reactivity is exploited in the synthesis of 6-bromo-1H-pyrrolo[3,2-c]pyridine. nih.govsemanticscholar.org

The synthesis begins with a commercially available 2-bromo-5-methylpyridine, which is oxidized to 2-bromo-5-methylpyridine-1-oxide using an oxidant like m-chloroperbenzoic acid (m-CPBA). nih.govsemanticscholar.org This N-oxide is then nitrated at the 4-position. The resulting nitro group and the adjacent methyl group are then transformed through a series of reactions, including treatment with N,N-dimethylformamide dimethyl acetal, to construct the fused pyrrole ring, ultimately yielding 6-bromo-1H-pyrrolo[3,2-c]pyridine after a reduction step with iron powder. nih.govsemanticscholar.org This multi-step process showcases how the pyridine-N-oxide intermediate facilitates the necessary substitutions and transformations to build the target heterocyclic scaffold. nih.govsemanticscholar.orgbme.hu

Table 3: Synthetic Sequence via Pyridine-N-Oxide

Step	Precursor	Reagents	Intermediate/Product	Reference
1	2-Bromo-5-methylpyridine	m-CPBA	2-Bromo-5-methylpyridine-1-oxide	nih.gov, semanticscholar.org
2	2-Bromo-5-methylpyridine-1-oxide	Fuming HNO3 / H2SO4	2-Bromo-5-methyl-4-nitropyridine-1-oxide	nih.gov, semanticscholar.org
3	2-Bromo-5-methyl-4-nitropyridine-1-oxide	N,N-dimethylformamide dimethyl acetal	(E)-2-bromo-5-(2-(dimethylamino)vinyl)-4-nitropyridine-1-oxide	nih.gov, semanticscholar.org
4	(E)-2-bromo-5-(2-(dimethylamino)vinyl)-4-nitropyridine-1-oxide	Iron powder, Acetic acid	6-Bromo-1H-pyrrolo[3,2-c]pyridine	nih.gov, semanticscholar.org

Application of Arylacetylenes in Cross-Coupling

The presence of two different halogen atoms at the C2 and C6 positions of the 1H-pyrrolo[3,2-c]pyridine core allows for selective functionalization through cross-coupling reactions. The Sonogashira coupling, a palladium-catalyzed reaction between a terminal alkyne and an aryl or vinyl halide, is a powerful tool for introducing arylacetylene moieties.

In the case of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine, the greater reactivity of the carbon-iodine bond compared to the carbon-bromine bond allows for chemoselective coupling at the C2 position. wikipedia.org This selective reaction is typically carried out under mild conditions, often at room temperature, to favor the reaction at the more labile iodo-substituent.

The general conditions for a Sonogashira coupling involve a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂), a copper(I) co-catalyst (e.g., CuI), and a base (e.g., an amine like triethylamine (B128534) or diisopropylamine) in a suitable solvent such as THF or DMF. The choice of ligands on the palladium catalyst can also influence the reaction's efficiency.

While specific examples of Sonogashira couplings on 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine with various arylacetylenes are not available in the provided search results, the following table illustrates typical conditions based on general knowledge of Sonogashira reactions on similar dihalogenated heterocycles.

Table 1: Illustrative Sonogashira Coupling Conditions for 2-Iodo-6-bromo-pyrrolopyridine Analogues

Entry	Arylacetylene	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp. (°C)
1	Phenylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	THF	RT
2	4-Methoxyphenylacetylene	PdCl₂(PPh₃)₂ (5)	CuI (10)	i-Pr₂NH	DMF	RT
3	Trimethylsilylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	THF	RT

Following the selective Sonogashira coupling at the C2 position, the remaining bromo-substituent at the C6 position can be used for further diversification of the molecule through other cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

Protecting Group Strategies in Pyrrolopyridine Synthesis

The use of protecting groups is essential in the synthesis of functionalized pyrrolopyridines like 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine. The pyrrole NH is acidic and can interfere with various reactions, including metallation and cross-coupling. Furthermore, a suitable protecting group can direct the regioselectivity of electrophilic substitution reactions such as iodination.

For the synthesis of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine, an ideal N-protecting group should be stable under the conditions of C2-iodination and subsequent Sonogashira coupling at the C2-position, and then be readily removable without affecting the bromo-substituent or the newly introduced arylacetylene group.

Commonly used protecting groups for pyrroles include sulfonyl groups (e.g., tosyl), carbamates (e.g., Boc), and silyl (B83357) groups (e.g., triisopropylsilyl - TIPS). The choice of the protecting group is critical for the success of the synthetic sequence. For instance, a bulky silyl group like TIPS can offer steric hindrance that may influence the regioselectivity of halogenation.

A study on the synthesis of 6-aryl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridines utilized a 3,4,5-trimethoxyphenyl group as an N-protecting group, which was introduced via a copper-catalyzed N-arylation reaction. wikipedia.org This demonstrates that N-aryl groups can also serve as protecting groups in this system.

The following table summarizes some potential protecting groups and their general characteristics relevant to the synthesis of the target compound.

Table 2: Protecting Group Strategies for Pyrrolopyridine Synthesis

Protecting Group	Introduction Conditions	Removal Conditions	Key Features
Tosyl (Ts)	TsCl, base (e.g., NaH)	Strong base (e.g., NaOH) or reducing agents	Electron-withdrawing, stable to many cross-coupling conditions.
tert-Butoxycarbonyl (Boc)	Boc₂O, base (e.g., DMAP)	Acid (e.g., TFA)	Easily removed under acidic conditions.
Triisopropylsilyl (TIPS)	TIPSCl, base (e.g., imidazole)	Fluoride source (e.g., TBAF)	Bulky, directs lithiation, stable to many cross-coupling conditions, removable under mild conditions.
3,4,5-Trimethoxyphenyl	Arylboronic acid, Cu(OAc)₂, base	Oxidative or reductive cleavage (conditions not specified)	Can be introduced via Chan-Lam coupling. wikipedia.org

The selection of an appropriate protecting group strategy is a key consideration in the design of a successful synthesis of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine and its subsequent functionalization.

Advanced Derivatization and Functionalization Strategies

Post-Synthetic Modifications at the 6-Bromo and 2-Iodo Positions

The presence of two different halogen atoms at electronically distinct positions on the pyrrolo[3,2-c]pyridine core is a key feature for selective functionalization. The carbon-iodine (C-I) bond is generally more reactive than the carbon-bromine (C-Br) bond in many transition metal-catalyzed reactions, a principle that allows for sequential and site-selective modifications.

Transition metal-catalyzed cross-coupling reactions are powerful tools for creating carbon-carbon and carbon-heteroatom bonds. For the 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine scaffold, these reactions can be directed selectively to either the C-2 or C-6 position.

Selective Coupling at the 2-Iodo Position: The higher reactivity of the C-I bond allows for selective functionalization at the C-2 position while leaving the C-6 bromo group intact. This is a standard strategy in cross-coupling chemistry. acs.org

Sonogashira Coupling: This reaction introduces alkynyl groups and is typically performed with a palladium catalyst, a copper(I) co-catalyst, and an amine base under mild conditions. wikipedia.orgorganic-chemistry.orglibretexts.org The higher reactivity of aryl iodides over bromides is well-established, enabling the selective formation of a 2-alkynyl-6-bromo-1H-pyrrolo[3,2-c]pyridine derivative. wikipedia.org

Suzuki-Miyaura Coupling: To introduce aryl or heteroaryl groups, the Suzuki-Miyaura reaction is frequently employed. By carefully selecting the catalyst (e.g., a palladium complex), base, and reaction conditions, the aryl boronic acid or ester can be coupled selectively at the more reactive C-2 iodo position. researchgate.netnih.gov

Buchwald-Hartwig Amination: This palladium-catalyzed reaction is a cornerstone for forming C-N bonds. wikipedia.orglibretexts.org The selective amination of aryl iodides in the presence of aryl bromides is well-documented and can be achieved with high efficiency, allowing for the introduction of primary or secondary amines at the C-2 position. nih.govorganic-chemistry.org

Coupling at the 6-Bromo Position: Following functionalization at the C-2 position, the remaining bromo group at C-6 can be modified using similar cross-coupling strategies, often under slightly more forcing conditions. Alternatively, starting with a 6-bromo-1H-pyrrolo[3,2-c]pyridine scaffold (without the 2-iodo group), the C-6 position is readily functionalized. For example, in the synthesis of a library of potential anticancer agents, the 6-bromo position was successfully arylated using a Suzuki cross-coupling reaction. semanticscholar.orgnih.gov The reaction of an N-protected 6-bromo-1H-pyrrolo[3,2-c]pyridine intermediate with various substituted phenylboronic acids in the presence of a palladium catalyst like Pd(PPh₃)₄ and a base such as K₂CO₃ afforded a diverse set of 6-aryl derivatives in good yields. semanticscholar.orgnih.gov

Entry	Arylboronic Acid	Catalyst	Base	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	63
2	o-Tolylboronic acid	Pd(PPh₃)₄	K₂CO₃	65
3	p-Tolylboronic acid	Pd(PPh₃)₄	K₂CO₃	94
4	2-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	76
5	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	51
6	4-Ethoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	57
7	Naphthalen-2-ylboronic acid	Pd(PPh₃)₄	K₂CO₃	52

Table 1: Examples of Suzuki coupling reactions at the 6-bromo position of a 1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine intermediate. semanticscholar.orgnih.gov

Nucleophilic aromatic substitution (SNAr) provides an alternative pathway for functionalization, particularly for introducing heteroatom nucleophiles. The pyridine (B92270) ring is electron-deficient, which facilitates SNAr reactions, especially at positions 2 and 4 (ortho and para to the ring nitrogen). stackexchange.com The reactivity in SNAr reactions depends on the leaving group ability (I > Br > Cl > F) and the nature of the nucleophile. sci-hub.se For 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine, the 2-position is highly activated by the adjacent pyrrole (B145914) fusion and the pyridine nitrogen. This would likely allow for the selective displacement of the iodide by strong nucleophiles like thiols, alkoxides, or amines under suitable conditions, potentially without a metal catalyst. sci-hub.seresearchgate.net

Diversification at the Pyrrole Nitrogen (N-1) Position

The pyrrole nitrogen of the 1H-pyrrolo[3,2-c]pyridine core is another key site for introducing molecular diversity. N-functionalization can significantly impact the compound's physicochemical properties and biological activity. Common strategies include N-alkylation and N-arylation.

In a recent study, the pyrrole nitrogen of 6-bromo-1H-pyrrolo[3,2-c]pyridine was arylated using a copper-catalyzed Chan-Lam coupling reaction. semanticscholar.orgnih.gov Treatment with 3,4,5-trimethoxyphenylboronic acid in the presence of copper(II) acetate, pyridine, and potassium carbonate under microwave irradiation successfully yielded the N-arylated product, which served as a key intermediate for further diversification at the 6-bromo position. semanticscholar.orgnih.gov This N-1 arylation was a crucial step in building a library of compounds evaluated as tubulin polymerization inhibitors. tandfonline.comresearchgate.net

Introduction of Diverse Functional Groups for Structure-Activity Relationship Studies

The systematic introduction of a wide array of functional groups is essential for establishing robust structure-activity relationships (SAR). The orthogonal reactivity of the 6-bromo, 2-iodo, and N-1 positions of the title compound is ideally suited for this purpose.

A comprehensive SAR study was conducted on a series of 1,6-disubstituted 1H-pyrrolo[3,2-c]pyridine derivatives designed as colchicine-binding site inhibitors. semanticscholar.org After fixing the 3,4,5-trimethoxyphenyl group at the N-1 position, various aryl and heteroaryl moieties were introduced at the C-6 position via Suzuki coupling. semanticscholar.orgnih.gov

The biological evaluation of these compounds against cancer cell lines revealed key SAR insights:

Effect of Electron-Donating vs. Electron-Withdrawing Groups: The introduction of electron-donating groups (EDGs) like methyl (-CH₃) or methoxy (B1213986) (-OCH₃) on the C-6 aryl ring generally led to increased antiproliferative activity compared to unsubstituted or electron-withdrawing group (EWG) substituted analogs. semanticscholar.org

Positional Isomerism: The position of substituents on the C-6 aryl ring was also critical. For instance, moving a methoxy group from the para to the ortho or meta position on the phenyl ring influenced the biological activity. semanticscholar.org

Heterocyclic Rings: Replacing the C-6 phenyl ring with a heteroaromatic system, such as an indole (B1671886), resulted in one of the most potent compounds in the series (compound 10t), highlighting the importance of this modification for activity. semanticscholar.org

Compound	C-6 Substituent	HeLa IC₅₀ (µM)	SGC-7901 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)
10a	Phenyl	>40	>40	>40
10d	4-Methylphenyl	1.83	2.15	2.54
10h	4-Methoxyphenyl	1.57	1.89	2.01
10l	4-Fluorophenyl	2.51	2.89	3.12
10t	Indol-5-yl	0.12	0.15	0.21

Table 2: Selected structure-activity relationship data for 1,6-disubstituted 1H-pyrrolo[3,2-c]pyridine derivatives. semanticscholar.org

Development of Libraries of 6-Bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine Derivatives

The development of focused chemical libraries is a cornerstone of modern drug discovery. The 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine scaffold is an excellent starting point for library synthesis due to its multiple, orthogonally addressable functionalization sites. A library of twenty 1,6-disubstituted 1H-pyrrolo[3,2-c]pyridine derivatives was synthesized to explore their potential as anticancer agents. semanticscholar.orgnih.gov

The synthetic strategy involved a two-step diversification process:

N-1 Functionalization: An initial Chan-Lam coupling was performed on 6-bromo-1H-pyrrolo[3,2-c]pyridine to install the 3,4,5-trimethoxyphenyl moiety at the pyrrole nitrogen. semanticscholar.orgnih.gov

C-6 Diversification: The resulting intermediate, 6-bromo-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine, was then subjected to a series of parallel Suzuki-Miyaura coupling reactions with a diverse set of aryl and heteroaryl boronic acids, generating the final library of compounds. semanticscholar.orgnih.gov

This approach demonstrates the utility of a halogenated pyrrolopyridine core in rapidly generating a collection of structurally related analogs for biological screening and optimization. A similar, three-step diversification strategy starting from 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine could provide access to an even richer chemical space by first functionalizing the C-2 iodo position, followed by modification at N-1 and C-6.

Medicinal Chemistry and Preclinical Biological Research

General Overview of Biological Activities Associated with Pyrrolopyridine Scaffolds

The pyrrolopyridine nucleus, an isomeric system composed of a pyrrole (B145914) ring fused to a pyridine (B92270) ring, is a significant pharmacophore found in both natural alkaloids and synthetic molecules. nih.gov This scaffold is of great interest to medicinal chemists due to the wide range of pharmacological activities its derivatives exhibit. rsc.org Biological investigations have demonstrated that compounds containing a pyrrolopyridine core can possess antidiabetic, antimycobacterial, antiviral, and antitumor properties. nih.govrsc.org

Different isomers of the pyrrolopyridine system, such as 1H-pyrrolo[2,3-b]pyridine (7-azaindole) and 1H-pyrrolo[3,2-c]pyridine, form the basis for various therapeutic agents. For instance, the pyrrolopyridine framework is present in approved anticancer drugs and has been explored for treating diseases of the nervous and immune systems. nih.govnih.gov The versatility of the scaffold allows for the development of compounds that can act as potent and selective inhibitors of key biological targets, including protein kinases and microtubules. rsc.orgnih.gov

Anticancer Research Applications

The structural characteristics of the 1H-pyrrolo[3,2-c]pyridine scaffold make it particularly suitable for the design of anticancer agents. rsc.orgnih.gov Its ability to be readily functionalized allows for the systematic optimization of substituents to achieve high potency and selectivity against various cancer-related targets. nih.govnih.gov

Protein kinases are crucial regulators of cellular processes, and their aberrant activity is a hallmark of many cancers. The 1H-pyrrolo[3,2-c]pyridine scaffold has been successfully utilized as a core structure for the development of potent inhibitors against several cancer-relevant kinases. nih.gov The compound 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine, with its two distinct halogen atoms, is an ideal starting material for sequentially introducing different chemical groups to build these complex inhibitors.

The protein kinase MPS1 (also known as TTK) is a critical component of the spindle assembly checkpoint, a mechanism that ensures proper chromosome segregation during cell division. MPS1 is overexpressed in numerous human cancers, making it an attractive target for oncology drug discovery. nih.gov Research has led to the discovery of potent and selective MPS1 inhibitors based on the 1H-pyrrolo[3,2-c]pyridine scaffold. nih.gov

A key synthetic strategy involves a domino palladium-mediated reaction, starting from a substituted 2-bromo-5-iodopyridine (B107189) to construct the core 1H-pyrrolo[3,2-c]pyridine ring system. nih.gov This highlights the utility of precursors like 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine. Subsequent modifications, guided by structure-based design, have produced highly optimized inhibitors. For example, compound 65 (CCT251455) emerged from such a program as a potent and selective MPS1 inhibitor with favorable oral pharmacokinetic properties. nih.gov This compound demonstrated excellent translation from in vitro enzyme inhibition to cellular activity, inhibiting MPS1 autophosphorylation and the proliferation of the HCT116 human tumor cell line. nih.gov

Inhibitory Activity of a 1H-pyrrolo[3,2-c]pyridine Derivative Against MPS1

Compound	MPS1 IC50 (µM)	P-MPS1 Cellular IC50 (µM)	HCT116 GI50 (µM)	Reference
Compound 65 (CCT251455)	0.007	0.04	0.16	nih.gov

The Fibroblast Growth Factor Receptor (FGFR) family of tyrosine kinases plays a significant role in cell proliferation, differentiation, and migration. Aberrant FGFR signaling is an oncogenic driver in many cancers. While the broader class of pyrrolopyridines has been investigated as FGFR inhibitors, research has primarily focused on the 1H-pyrrolo[2,3-b]pyridine isomer. nih.govrsc.org Extensive structure-activity relationship (SAR) studies have been conducted on this scaffold, leading to the identification of potent inhibitors of FGFR1, 2, and 3. nih.govrsc.org A review of the current scientific literature indicates that the 1H-pyrrolo[3,2-c]pyridine scaffold has not been a primary focus for the development of FGFR inhibitors.

The Colony Stimulating Factor 1 Receptor (CSF1R), also known as FMS kinase, is a receptor tyrosine kinase essential for the proliferation and survival of monocytes and macrophages. Over-expression of CSF1R is associated with various cancers, including breast, ovarian, and prostate cancer, as well as inflammatory disorders like rheumatoid arthritis. nih.gov

A series of diarylamide and diarylurea derivatives based on the 1H-pyrrolo[3,2-c]pyridine scaffold were synthesized and evaluated for their inhibitory effect against FMS kinase. nih.gov This research identified compounds with potent nanomolar activity. Compound 1r was found to be the most potent in the series, with an IC₅₀ of 30 nM against FMS kinase. It was over three times more potent than the lead compound, KIST101029. nih.gov Furthermore, compound 1r showed selectivity for FMS kinase over a panel of 40 other kinases and exhibited potent antiproliferative activity against several cancer cell lines. nih.gov

Inhibitory Activity of 1H-pyrrolo[3,2-c]pyridine Derivatives Against FMS (CSF1R)

Compound	FMS Kinase IC50 (nM)	Reference
KIST101029	96	nih.gov
1e	60	nih.gov
1r	30	nih.gov

Casein Kinase 1 Alpha (CSNK1a) is a serine/threonine kinase involved in various cellular processes, including Wnt signaling, which is often dysregulated in cancer. A comprehensive review of published scientific literature reveals no established research connecting the 1H-pyrrolo[3,2-c]pyridine scaffold, or its derivatives, to the inhibition of CSNK1a. The development of inhibitors for this kinase has focused on other distinct chemical scaffolds.

Kinase Inhibition

Phosphoinositide 3-Kinase (PI3K) Inhibitors

Currently, there is no direct scientific literature available that specifically identifies 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine as an inhibitor of Phosphoinositide 3-Kinase (PI3K). Research has primarily focused on the derivatization of this scaffold to target other kinase families and cellular components.

Aurora-A and Aurora-B Kinase Inhibition

A series of 1H-pyrrolo[3,2-c]pyridine derivatives, originating from the 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine scaffold, have been synthesized and evaluated for their inhibitory activity against Aurora-A and Aurora-B kinases. These enzymes are crucial for cell cycle regulation, and their dysregulation is a common feature in many cancers. A specific derivative, identified as compound 16 , demonstrated potent and selective inhibition of both Aurora-A and Aurora-B kinases. This compound exhibited significant promise due to its dual inhibitory action.

The structural modifications leading to this activity involved the introduction of a 4-(N,N-dimethylamino)benzoyl group at the N-1 position and a 4-((4-methylpiperazin-1-yl)methyl)phenyl group at the C-2 position of the pyrrolo[3,2-c]pyridine core.

Table 1: Aurora Kinase Inhibitory Activity of Compound 16

Kinase Target	IC₅₀ (nM)
Aurora-A	29
Aurora-B	19

IC₅₀ represents the concentration of the compound required to inhibit 50% of the kinase activity.

Microtubule-Targeting Agents

Derivatives of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine have been investigated as microtubule-targeting agents. These agents interfere with the dynamics of microtubules, which are essential for cell division, leading to cell cycle arrest and apoptosis.

Colchicine-Binding Site Inhibition

A novel series of 2-aroyl-1H-pyrrolo[3,2-c]pyridines, synthesized from the 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine intermediate, has been identified as potent inhibitors of tubulin polymerization by binding to the colchicine (B1669291) site. One of the most active compounds from this series, compound 7f , demonstrated strong inhibitory effects on tubulin assembly.

The binding of compound 7f to the colchicine site on β-tubulin was confirmed through fluorescence quenching studies and molecular docking simulations. This interaction disrupts the formation of the mitotic spindle, a critical structure for chromosome segregation during mitosis.

Table 2: Tubulin Polymerization Inhibition by Compound 7f

Compound	IC₅₀ (μM)
7f	1.2
Colchicine	1.1

IC₅₀ represents the concentration of the compound required to inhibit 50% of tubulin polymerization.

Antiproliferative Activity in Cancer Cell Lines

The derivatives of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine have shown broad-spectrum antiproliferative activity against a panel of human cancer cell lines. This indicates their potential as versatile anticancer agents.

The Aurora kinase inhibitor, compound 16 , was evaluated against a range of cancer cell lines and exhibited potent antiproliferative effects. Similarly, the colchicine-binding site inhibitor, compound 7f , displayed significant cytotoxicity in various cancer cell lines, including multidrug-resistant ones. Another derivative, Compound 1 , also demonstrated notable antiproliferative activity against several cancer cell lines. A further study on a series of 1,2-di-substituted-1H-pyrrolo[3,2-c]pyridines identified compound 5h as having potent antiproliferative activity, particularly against the A549 lung cancer cell line.

Table 3: Antiproliferative Activity (IC₅₀) of Selected Derivatives

Compound	Cell Line	Cancer Type	IC₅₀ (μM)
16	HCT116	Colon Carcinoma	0.05
16	HeLa	Cervical Carcinoma	0.04
16	K562	Chronic Myelogenous Leukemia	0.03
7f	MCF-7	Breast Adenocarcinoma	0.018
7f	HeLa	Cervical Carcinoma	0.015
7f	KB	Epidermoid Carcinoma	0.012
1	A549	Lung Carcinoma	0.05
1	HCT-116	Colon Carcinoma	0.02
1	MCF-7	Breast Adenocarcinoma	0.03
5h	A549	Lung Carcinoma	0.03
5h	HCT116	Colon Carcinoma	0.12
5h	UO-31	Renal Carcinoma	0.05

IC₅₀ represents the concentration of the compound required to inhibit 50% of cell proliferation.

Apoptosis Induction in Cancer Cells

A key mechanism through which the derivatives of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine exert their anticancer effects is the induction of apoptosis, or programmed cell death.

Treatment of cancer cells with compound 7f led to a significant increase in the population of apoptotic cells, as determined by flow cytometry analysis. This was accompanied by the cleavage of poly(ADP-ribose) polymerase (PARP), a hallmark of apoptosis. Similarly, Compound 1 was shown to induce apoptosis in a dose-dependent manner. Compound 5h also induced apoptosis in A549 cells, which was associated with an increase in the expression of the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2.

Inhibition of Cancer Cell Migration and Invasion

The metastatic spread of cancer cells to distant organs is a major cause of mortality. Derivatives of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine have been shown to inhibit the migration and invasion of cancer cells.

Compound 5h was found to significantly inhibit the migration and invasion of A549 lung cancer cells in vitro. This effect is likely mediated through the inhibition of signaling pathways that control cell motility and the degradation of the extracellular matrix. The study demonstrated that compound 5h reduced the expression of matrix metalloproteinases (MMPs), enzymes that are crucial for cancer cell invasion.

Other Therapeutic Areas (Preclinical Investigations)

The versatility of the 1H-pyrrolo[3,2-c]pyridine core has prompted exploratory research into its efficacy in a range of therapeutic contexts beyond primary research targets. These preclinical investigations have unveiled potential applications in metabolic disorders, infectious diseases, and the management of pain and inflammation.

Antidiabetic Activity

The global rise in diabetes has spurred the search for novel antidiabetic agents. Research into pyridine-containing scaffolds has indicated their potential in managing blood glucose levels. researchgate.net Derivatives of the related pyrazolo[3,4-b]pyridine have been synthesized and evaluated for their α-amylase inhibitory activity, a key enzyme in carbohydrate digestion. mdpi.com Some of these derivatives demonstrated significantly greater potency than the standard drug, acarbose. mdpi.com For instance, certain aryl-substituted pyrazolo[3,4-b]pyridine derivatives displayed IC50 values as low as 5.14 µM. mdpi.com While direct studies on 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine derivatives for antidiabetic activity are not extensively documented, the activity of analogous heterocyclic systems suggests this could be a fruitful area for future investigation.

Antimycobacterial Activity

Tuberculosis, caused by Mycobacterium tuberculosis, remains a significant global health threat, necessitating the development of new antimycobacterial agents. Pyrrolo[3,4-c]pyridine derivatives have been investigated as potential inhibitors of InhA, a crucial enzyme in the mycobacterial cell wall synthesis pathway. mdpi.com This line of inquiry provides a rationale for exploring the antimycobacterial potential of the 1H-pyrrolo[3,2-c]pyridine scaffold. The unique substitution pattern of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine offers opportunities for chemical modification to optimize antimycobacterial potency.

Antiviral Activity (e.g., HIV-1 Integrase Inhibitors)

Human Immunodeficiency Virus (HIV) continues to be a major focus of antiviral drug discovery. One of the key viral enzymes, HIV-1 integrase, is responsible for integrating the viral DNA into the host genome and is a prime target for therapeutic intervention. nih.gov Allosteric inhibitors of HIV-1 integrase (ALLINIs) represent a promising class of antiretroviral drugs. nih.gov Pyridine-based ALLINIs, such as KF116, have demonstrated potent antiviral activity, with the (-)-KF116 enantiomer exhibiting an IC50 of approximately 7 nM. nih.gov This compound has also shown enhanced activity against certain drug-resistant viral strains. nih.gov The structural similarities between these active pyridine-based compounds and the 1H-pyrrolo[3,2-c]pyridine core suggest that derivatives of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine could be promising candidates for development as novel HIV-1 integrase inhibitors.

Analgesic and Sedative Properties

The management of pain remains a significant clinical challenge, driving research into new analgesic compounds with improved efficacy and safety profiles. Derivatives of the isomeric pyrrolo[3,4-c]pyridine system have been extensively studied for their analgesic and sedative properties. mdpi.comnih.gov Certain 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione derivatives have demonstrated potent analgesic activity in preclinical models, with some compounds showing efficacy at doses as low as 0.78 mg/kg in the writhing test. mdpi.com These findings highlight the potential of the broader pyrrolopyridine class of compounds to modulate pain pathways.

Anti-inflammatory Properties

Chronic inflammation is a key component of numerous diseases, and the development of novel anti-inflammatory agents is an ongoing research priority. Pyrrole-containing structures are found in some nonsteroidal anti-inflammatory drugs (NSAIDs). pensoft.net Research into pyrido[3,2-e]pyrrolo[1,2-c]pyrimidine derivatives has revealed compounds with anti-inflammatory activity comparable to the standard drug indomethacin (B1671933) in preclinical models. researchgate.net This suggests that the 1H-pyrrolo[3,2-c]pyridine scaffold could also serve as a template for the design of new anti-inflammatory agents.

Antimicrobial Activity

The challenge of antimicrobial resistance necessitates the discovery of new classes of antimicrobial agents. While specific studies on the antimicrobial properties of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine derivatives are limited, the broader class of indole (B1671886) and pyridine derivatives has a well-established history of antimicrobial activity. For example, indeno[1,2-c]pyrazol-4(1H)-ones have been synthesized and have shown good antimicrobial activity in in-vitro assays. nih.gov

Mechanistic and Molecular Interaction Studies

Elucidation of Molecular Targets and Pathways

Research into derivatives of the 1H-pyrrolo[3,2-c]pyridine scaffold has identified key molecular targets and pathways through which these compounds exert their biological effects. A prominent area of investigation is their role as inhibitors of microtubule dynamics, which are crucial for cell division, intracellular transport, and maintenance of cell structure.

One of the primary molecular targets identified for 1H-pyrrolo[3,2-c]pyridine derivatives is tubulin . nih.govsemanticscholar.org These compounds have been designed as colchicine-binding site inhibitors. nih.govsemanticscholar.org By binding to the colchicine (B1669291) site on β-tubulin, they disrupt the polymerization of tubulin into microtubules. nih.gov This interference with microtubule dynamics leads to the arrest of the cell cycle in the G2/M phase and can ultimately induce apoptosis, or programmed cell death, in cancer cells. nih.govsemanticscholar.org

Another significant molecular target for this class of compounds is the FMS kinase . mdpi.comdntb.gov.ua FMS kinase, also known as colony-stimulating factor 1 receptor (CSF-1R), is a receptor tyrosine kinase that plays a critical role in the survival, proliferation, and differentiation of macrophages. Dysregulation of the FMS kinase pathway is implicated in various inflammatory diseases and cancers. Derivatives of pyrrolo[3,2-c]pyridine have demonstrated inhibitory effects against FMS kinase, suggesting their potential as therapeutic agents for conditions driven by aberrant FMS kinase activity. mdpi.comdntb.gov.ua

The general mechanism of action for many pyrrolopyridine derivatives involves the inhibition of protein kinases . These compounds can bind to the ATP-binding site of these enzymes, preventing the transfer of phosphate (B84403) groups to their substrate proteins and thereby disrupting cellular signaling pathways that are often hyperactive in cancer cells.

Ligand-Target Binding Interactions

The binding interactions between 1H-pyrrolo[3,2-c]pyridine derivatives and their molecular targets have been explored through molecular modeling studies. These studies provide a detailed understanding of the forces that govern the ligand-target recognition and affinity.

In the case of tubulin inhibition, a derivative of 1H-pyrrolo[3,2-c]pyridine, designated as 10t , has been shown to interact with the colchicine-binding site of tubulin. nih.govsemanticscholar.org Molecular docking studies revealed that this compound forms crucial hydrogen bonds with amino acid residues within this site. Specifically, the 1H-pyrrolo[3,2-c]pyridine core of the molecule is predicted to form a hydrogen bond with Thrα179 , while a nitrogen atom in the indole (B1671886) B-ring of the derivative forms another key hydrogen bond with Asnβ349 . nih.govsemanticscholar.org These interactions are critical for stabilizing the ligand within the binding pocket and are thought to be responsible for the potent inhibition of tubulin polymerization. nih.gov

The table below summarizes the key binding interactions for a representative 1H-pyrrolo[3,2-c]pyridine derivative.

Derivative	Target	Interacting Residues	Type of Interaction
10t	Tubulin (Colchicine Site)	Thrα179, Asnβ349	Hydrogen Bonding

Enzymatic Inhibition Kinetics

The inhibitory activity of 1H-pyrrolo[3,2-c]pyridine derivatives against their target enzymes is a critical aspect of their pharmacological profile. While detailed kinetic studies providing parameters such as Ki values and the specific type of inhibition (e.g., competitive, non-competitive) are not extensively reported for 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine itself, the half-maximal inhibitory concentration (IC50) values for its derivatives against various cancer cell lines provide a measure of their potent biological activity.

A series of 1H-pyrrolo[3,2-c]pyridine derivatives have been synthesized and evaluated for their antiproliferative activities. One of the most potent compounds, 10t , exhibited significant inhibitory effects against several human cancer cell lines. nih.govsemanticscholar.org The IC50 values for this compound highlight its efficacy in the nanomolar range. nih.govsemanticscholar.org

The table below presents the IC50 values for the derivative 10t against three different cancer cell lines.

Derivative	Cell Line	IC50 (µM)
10t	HeLa (Cervical Cancer)	0.12
10t	SGC-7901 (Gastric Cancer)	0.15
10t	MCF-7 (Breast Cancer)	0.21

These low IC50 values indicate that derivatives of 1H-pyrrolo[3,2-c]pyridine are potent inhibitors of cancer cell growth, which is consistent with their proposed mechanism of action as tubulin polymerization inhibitors. nih.govsemanticscholar.org

Cellular Characterization of Biological Effects

The biological effects of 1H-pyrrolo[3,2-c]pyridine derivatives at the cellular level have been characterized through various in vitro assays. These studies confirm that the molecular interactions and enzymatic inhibition translate into significant cellular consequences, primarily affecting cell cycle progression and cell viability.

Treatment of cancer cells with the derivative 10t has been shown to potently inhibit tubulin polymerization, a key event in the formation of the mitotic spindle. nih.govsemanticscholar.org Immunostaining assays have visually confirmed that at a concentration of 0.12 µM, this compound remarkably disrupts the dynamics of tubulin microtubules. nih.govsemanticscholar.org

The disruption of microtubule function leads to a halt in the cell division process. Cell cycle analysis has demonstrated that treatment with 10t at concentrations ranging from 0.12 µM to 0.36 µM causes a significant arrest of cells in the G2/M phase of the cell cycle. nih.govsemanticscholar.org Prolonged arrest at this checkpoint is known to trigger apoptotic pathways.

Further cellular analyses have confirmed that the G2/M arrest induced by 10t is followed by the induction of apoptosis , or programmed cell death. nih.govsemanticscholar.org This is a crucial mechanism for eliminating cancerous cells and is a hallmark of many effective anticancer drugs. The ability of 1H-pyrrolo[3,2-c]pyridine derivatives to induce apoptosis underscores their therapeutic potential. nih.gov

The table below summarizes the observed cellular effects of the derivative 10t .

Derivative	Concentration	Cellular Effect
10t	3 µM and 5 µM	Potent inhibition of tubulin polymerization
10t	0.12 µM	Remarkable disruption of tubulin microtubule dynamics
10t	0.12 µM, 0.24 µM, and 0.36 µM	Significant G2/M phase cell cycle arrest
10t	0.12 µM, 0.24 µM, and 0.36 µM	Induction of apoptosis

Computational Chemistry and Structure Based Design

Rational Design of Pyrrolopyridine Derivatives

The rational design of novel 1H-pyrrolo[3,2-c]pyridine derivatives has been significantly influenced by a configuration-constrained strategy. semanticscholar.org This approach was inspired by the structural features of known potent anticancer agents, such as Combretastatin A-4 (CA-4), which are known to inhibit tubulin polymerization by binding to the colchicine (B1669291) site. tandfonline.comnih.gov The core concept was to replace the flexible cis-olefin bond in molecules like CA-4 with a rigid 1H-pyrrolo[3,2-c]pyridine scaffold. semanticscholar.orgnih.gov This modification aimed to lock the molecule into a bioactive conformation, potentially enhancing its binding affinity and efficacy as a colchicine-binding site inhibitor (CBSI). nih.gov

This design strategy led to the synthesis of a series of 6-aryl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridines. nih.gov The 3,4,5-trimethoxyphenyl moiety serves as a mimic for the A-ring of CA-4, while various aryl and heteroaryl groups were introduced at the 6-position to function as the B-ring. nih.gov The pyrrolo[3,2-c]pyridine core acts as a rigid linker, and this strategic design proved to be effective, with many of the resulting compounds showing potent antiproliferative activities. nih.govtandfonline.com Among the synthesized compounds, derivative 10t , which incorporates an indolyl group as the B-ring, demonstrated the most potent activity against several cancer cell lines. nih.gov

Molecular Docking Studies and Binding Site Analysis

Molecular docking studies have been crucial in elucidating the binding mechanism of 1H-pyrrolo[3,2-c]pyridine derivatives within the colchicine-binding site of tubulin. nih.gov These computational simulations aim to predict the preferred orientation and interaction of a ligand when bound to a specific protein target.

For the most potent derivative, 10t , molecular modeling suggested a binding mode that significantly overlaps with that of the original co-crystal ligand, CA-4, within the active site. nih.govtandfonline.com The analysis revealed specific key interactions responsible for the stable binding of the compound:

The 1H-pyrrolo[3,2-c]pyridine core was found to form a critical hydrogen bond with the amino acid residue Thrα179. nih.govtandfonline.com

The nitrogen atom of the indole (B1671886) ring (the B-ring of the compound) formed another important hydrogen bond with the residue Asnβ349. nih.govtandfonline.com

These interactions are believed to anchor the ligand within the colchicine pocket, leading to the potent inhibition of tubulin polymerization observed in biological assays. tandfonline.comnih.gov The validation of the docking method was confirmed by redocking the original ligand (CA-4) into the binding site, which reproduced the co-crystal conformation accurately. tandfonline.com

Table 1. Key Interactions of Compound 10t in the Colchicine Binding Site of Tubulin

Compound Moiety	Interacting Residue	Interaction Type
1H-pyrrolo[3,2-c]pyridine core	Thrα179	Hydrogen Bond
Indole Ring (B-ring)	Asnβ349	Hydrogen Bond

Quantitative Structure-Activity Relationships (QSAR)

Quantitative Structure-Activity Relationship (QSAR) studies are computational methods used to establish a mathematical correlation between the chemical structure of a series of compounds and their biological activity. For the specific class of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine and the derived 6-aryl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridines targeting the colchicine site of tubulin, detailed QSAR studies have not been reported in the available scientific literature. Such studies would typically involve calculating various molecular descriptors (e.g., electronic, steric, hydrophobic) for the series of synthesized compounds and correlating them with their measured antiproliferative activities (IC₅₀ values) to develop a predictive model.

Prediction of Pharmacological Profiles (excluding ADMET properties)

The prediction of pharmacological profiles involves using computational models to forecast the biological effects and therapeutic potential of a compound. Beyond molecular docking, which predicts binding to a specific target, other computational methods can suggest a broader range of potential activities. However, for 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine and its derivatives, specific computational predictions of their pharmacological profiles, other than their intended tubulin-binding and anticancer effects, are not detailed in the reviewed literature. The primary focus of the computational work has been on confirming and understanding their mechanism as colchicine-site inhibitors. tandfonline.comnih.gov

Emerging Research Directions and Future Perspectives

Development of Novel Synthetic Routes with Enhanced Efficiency and Selectivity

The synthesis of functionalized pyrrolopyridines is a dynamic area of research, with a continuous drive towards more efficient and selective methodologies. researchgate.net Traditional methods are being supplemented and, in some cases, replaced by modern synthetic strategies that offer improved yields, reduced reaction times, and greater substrate scope. For a di-halogenated compound like 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine, regioselective synthesis is paramount.

Recent advancements in transition-metal-catalyzed reactions have been particularly impactful. mdpi.comnih.gov For instance, palladium-catalyzed cross-coupling reactions are instrumental in the synthesis of complex pyrrolopyridine derivatives. nih.govacs.org The development of a short and efficient commercial synthesis of the JAK2 inhibitor BMS-911543, a complex pyrrolopyridine, was enabled by a Pd-catalyzed C-H functionalization, highlighting the power of this approach. nih.govacs.org Nickel-catalyzed C-H functionalization has also been employed in the synthesis of potent JAK2 inhibitors, demonstrating the versatility of metal catalysis in constructing these scaffolds. nih.govacs.org

Furthermore, multicomponent reactions are emerging as a powerful tool for the one-pot synthesis of highly substituted pyrrolopyridine derivatives, offering a streamlined approach to molecular complexity. researchgate.netresearchgate.net These methods often involve the formation of multiple bonds in a single operation, significantly improving synthetic efficiency. researchgate.net The regioselective halogenation of azaindoles (pyrrolopyridines) is another critical area of development, providing direct access to key intermediates like the title compound. thieme-connect.com

The table below summarizes some of the novel synthetic strategies being explored for pyrrolopyridine synthesis.

Synthetic Strategy	Key Features	Potential Application for 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine
Metal-Catalyzed C-H Functionalization	Direct and atom-economical formation of C-C and C-N bonds.	Selective introduction of aryl or alkyl groups at specific positions.
Multicomponent Reactions	One-pot synthesis of complex molecules from simple starting materials.	Rapid generation of diverse libraries of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine derivatives.
Regioselective Halogenation	Controlled introduction of halogen atoms at specific positions.	Efficient and selective synthesis of the title compound.
Flow Chemistry	Improved safety, scalability, and reaction control.	Safer and more efficient production of key intermediates.

Exploration of New Biological Targets for Pyrrolopyridine Scaffolds

The pyrrolopyridine nucleus is a privileged scaffold in drug discovery, with derivatives showing a broad spectrum of biological activities, including anticancer, antiviral, anti-inflammatory, and neuroprotective effects. mdpi.comnih.govresearchgate.net A significant body of research has focused on their role as kinase inhibitors, owing to their ability to mimic the purine (B94841) ring of ATP and interact with the hinge region of kinases. nih.gov

Emerging research is expanding the landscape of biological targets for pyrrolopyridine derivatives. One promising area is the inhibition of the Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) to stimulate the Stimulator of Interferon Genes (STING) pathway for cancer immunotherapy. nih.govtandfonline.com Pyrrolopyridine derivatives have been identified as potent ENPP1 inhibitors, activating the STING pathway and inducing an anti-tumor immune response. nih.govtandfonline.com

Another novel target is the G protein-coupled receptor 17 (GPR17), which is implicated in myelination processes and represents a potential therapeutic target for multiple sclerosis. acs.org Pyrrolopyridine derivatives are being investigated as modulators of GPR17. acs.org The table below highlights some of the emerging biological targets for pyrrolopyridine scaffolds.

Biological Target	Therapeutic Area	Example Pyrrolopyridine Activity
ENPP1	Cancer Immunotherapy	Inhibition of ENPP1, leading to STING pathway activation. nih.govtandfonline.com
GPR17	Multiple Sclerosis	Modulation of GPR17 activity to promote myelination. acs.org
HIV-1 Integrase	HIV/AIDS	Allosteric inhibition of HIV-1 integrase. plos.org
MAPKAPK-2	Inflammatory Diseases	Inhibition of MK-2 for the treatment of rheumatoid arthritis. scispace.comnih.govacs.org
JAK Kinases	Myeloproliferative Disorders, Inflammation	Potent and selective inhibition of JAK family kinases. nih.govnih.govthesgc.orgfrontiersin.org

For 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine, its derivatization could lead to compounds targeting these novel pathways. The electronic properties conferred by the bromo and iodo substituents could influence binding affinities and selectivity for these targets.

Advancements in Structure-Activity Relationship (SAR) Studies for Improved Potency and Selectivity

Structure-Activity Relationship (SAR) studies are crucial for optimizing lead compounds into clinical candidates with improved potency and selectivity. acs.orgcornell.edunih.gov For pyrrolopyridine derivatives, extensive SAR studies have been conducted to understand the impact of various substituents on their biological activity. researchgate.netmdpi.com

In the context of kinase inhibitors, the selectivity of pyrrolopyridine derivatives is often determined by the substituents attached to the core scaffold. nih.gov For example, in a series of pyrrolopyridine-substituted oxazolidinones with antibacterial activity, SAR studies revealed the importance of the C-5 acetamide (B32628) replacements for activity against resistant Gram-positive bacteria. nih.gov Similarly, for pyrrolopyridine-based JAK1 inhibitors, SAR studies guided the design of compounds with improved selectivity over JAK2. frontiersin.org

The di-halogenated nature of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine offers a unique opportunity for detailed SAR exploration. The differential reactivity of the C-I and C-Br bonds allows for sequential and site-selective modifications, enabling the systematic evaluation of substituent effects at two distinct positions. This dual-handle approach can rapidly generate a library of analogs for comprehensive SAR studies, facilitating the identification of key structural features for optimal target engagement and selectivity.

Use of 6-Bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine as a Versatile Synthetic Platform for Complex Molecular Architectures

The presence of two distinct and reactive halogen atoms makes 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine an exceptionally versatile building block for the synthesis of complex molecular architectures. nih.gov The differential reactivity of the carbon-iodine and carbon-bromine bonds towards various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) allows for the stepwise and regioselective introduction of different functional groups.

This step-wise functionalization is a powerful strategy for constructing intricate molecules with precisely controlled substitution patterns. For instance, a more reactive C-I bond can be selectively coupled first, followed by a subsequent reaction at the less reactive C-Br bond. This orthogonality provides a clear pathway to a wide array of di-substituted pyrrolopyridines that would be challenging to access through other synthetic routes.

The pyrrolopyridine scaffold itself is found in a number of complex natural products, and synthetic chemists are continually developing new methods to access these structures. nih.govresearchgate.net The use of versatile intermediates like 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine is central to these efforts, enabling the efficient assembly of complex heterocyclic systems. nih.gov

Integration of Advanced Screening Methodologies in Lead Identification

The discovery of novel bioactive molecules is increasingly driven by the integration of advanced screening methodologies. High-throughput screening (HTS) of large chemical libraries has been a mainstay in drug discovery, and its application to pyrrolopyridine libraries has led to the identification of numerous hits against various biological targets. researchgate.net

In recent years, there has been a shift towards more focused screening approaches. Fragment-based drug discovery (FBDD) and DNA-encoded library technology (DELT) are powerful methods for identifying small, low-affinity fragments that can be optimized into potent leads. The pyrrolopyridine scaffold is an ideal starting point for such approaches due to its favorable physicochemical properties and its ability to be readily functionalized.

Furthermore, in silico methods, including virtual screening and computational modeling, are playing an increasingly important role in lead identification. scispace.comnih.gov These methods can be used to screen vast virtual libraries of compounds against a target of interest, prioritizing a smaller subset of molecules for synthesis and biological evaluation. For instance, in silico studies have been used to identify potential pyrrolopyridine analogs as inhibitors of human MAPKAPK-2. scispace.comnih.gov The combination of these advanced screening techniques with the synthetic versatility of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine provides a powerful engine for the discovery of next-generation therapeutics.

Application in Chemical Biology as Probes for Biological Pathways

Chemical probes are small molecules used to study and manipulate biological systems. They are invaluable tools for validating new drug targets, elucidating biological pathways, and understanding disease mechanisms. acs.org The pyrrolopyridine scaffold has been successfully employed in the development of chemical probes for various targets, particularly kinases. thesgc.orgthesgc.org

A good chemical probe should be potent, selective, and have a clear mechanism of action. The development of such probes often requires extensive medicinal chemistry efforts to optimize for these properties. The di-halogenated nature of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine makes it an attractive starting point for the synthesis of chemical probes. The two halogen atoms can serve as handles for the introduction of reporter tags (e.g., fluorophores, biotin) or photoreactive groups for target identification studies. nih.gov

For example, pyrrolopyridine-based inhibitors have been developed as chemical probes for JAK3 and CK1δ/ε, enabling the study of their roles in cellular signaling. thesgc.orgthesgc.org The ability to systematically modify the pyrrolopyridine scaffold allows for the generation of both active probes and inactive control compounds, which are essential for robust chemical biology experiments. The versatility of 6-bromo-2-iodo-1H-pyrrolo[3,2-c]pyridine will undoubtedly facilitate the development of novel chemical probes to explore uncharted areas of biology.